Cas no 2171603-22-6 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid
• CAS No: 2171603-22-6
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 6232230
• PubChem ID: 165539294
• Update Time: 2025-06-13

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid
• 2171603-22-6
• EN300-1505719
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperazin-1-yl}acetic acid

• Inchi： 1S/C26H31N3O5/c1-17(2)24(25(32)29-13-11-28(12-14-29)15-23(30)31)27-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22,24H,11-16H2,1-2H3,(H,27,33)(H,30,31)
• InChI Key： QSINQBNJMYJXOC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(C)C)C(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic Acid (CAS No. 2171603-22-6)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid (CAS No. 2171603-22-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pip(Acm)-OH, is a derivative of piperazine and features a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The presence of this protecting group makes it particularly useful in the synthesis of peptides and other bioactive molecules, where precise control over the reactivity of functional groups is crucial.

The chemical structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid is characterized by a central piperazine ring, which is substituted with an acetylated amino acid moiety and an Fmoc group. The Fmoc group is a widely used protecting group in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, making it ideal for the sequential addition of amino acids in peptide synthesis.

Recent advancements in the field have highlighted the importance of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid in the development of novel therapeutic agents. For instance, studies have shown that this compound can be effectively utilized in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability and reduced immunogenicity.

In the context of drug discovery, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid has been employed in the design and synthesis of small molecule inhibitors targeting various enzymes and receptors. One notable application is in the development of inhibitors for proteases, which play critical roles in numerous physiological processes and are implicated in various diseases such as cancer and neurodegenerative disorders. The ability to selectively target these enzymes with high potency and specificity is crucial for the development of effective therapeutic agents.

The synthetic versatility of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid has also been leveraged in the creation of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can enhance the bioavailability, solubility, and stability of drugs, thereby improving their therapeutic efficacy. Research has demonstrated that prodrugs derived from this compound exhibit favorable pharmacokinetic profiles and reduced side effects compared to their parent compounds.

Beyond its applications in drug discovery, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid has also found utility in chemical biology studies. Its use as a building block for complex molecular architectures has enabled researchers to explore new avenues in understanding biological processes at the molecular level. For example, it has been employed in the synthesis of fluorescent probes for live-cell imaging and in the development of biosensors for detecting specific biomolecules.

The safety profile of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}acetic acid is an important consideration in its application. Extensive toxicological studies have shown that this compound exhibits low toxicity when used under controlled conditions. However, as with any chemical reagent, proper handling and storage practices should be followed to ensure safety and maintain its integrity.

In conclusion, 2-{4-2-({(9H-fluoren-9-y lmethoxycarbonyl}amino)-3-methylbutanoylpiperazin -1 - y l } acetic acid (CAS No. 2171603 - 2 -6) represents a valuable tool in modern medicinal chemistry and pharmaceutical research. Its unique chemical properties and synthetic versatility make it an essential component in the development of novel therapeutic agents and advanced molecular probes. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.